Cas no 1139-46-4 (4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol)
1139-46-4 structure
Product Name:4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol
4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol,4-(1,1,3,3-tetramethylbutyl)-
- 4-(1,1,3,3-tetramethylbutyl)pyrocatechol
- 4-(2,4,4-trimethylpentan-2-yl)benzene-1,2-diol
- 3.4-Dihydroxy-1-(1.1.3.3-tetramethyl-butyl)-benzol
- 4-(1,1,3,3-Tetramethyl-butyl)-brenzcatechin
- 4-(1,1,3,3-tetramethyl-butyl)-pyrocatechol
- 4-tert-octyl-catechol
- 4-t-octylcatechol
- AE-562/43458878
- CS-0154877
- NSC163999
- BOTKTAZUSYVSFF-UHFFFAOYSA-N
- AKOS024332475
- NS00006042
- EINECS 214-520-2
- 1,2-Benzenediol, 4-(1,1,3,3-tetramethylbutyl)-
- NSC 163999
- 4-(1,1,3,3-tetramethylbutyl)-1,2-benzenediol
- BS-14510
- UNII-K4WKG57BQX
- DTXSID10150606
- SCHEMBL68434
- K4WKG57BQX
- MFCD00016620
- 1139-46-4
- D81487
- 4-tert.-octyl pyrocatechol
- NSC-163999
- 4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol
-
- Inchi: 1S/C14H22O2/c1-13(2,3)9-14(4,5)10-6-7-11(15)12(16)8-10/h6-8,15-16H,9H2,1-5H3
- InChI Key: BOTKTAZUSYVSFF-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)C(C)(C)CC(C)(C)C)O
Computed Properties
- Exact Mass: 222.16200
- Monoisotopic Mass: 222.16198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 10
- XLogP3: nothing
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: No data available
- Density: 1.0±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 335.6±22.0 °C at 760 mmHg
- Flash Point: 152.2±16.9 °C
- Refractive Index: 1.522
- PSA: 40.46000
- LogP: 3.81160
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XM283-50mg |
4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol |
1139-46-4 | 97% | 50mg |
388.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XM283-200mg |
4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol |
1139-46-4 | 97% | 200mg |
947.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XM283-1g |
4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol |
1139-46-4 | 97% | 1g |
3316.0CNY | 2021-07-17 | |
| TRC | B585640-10mg |
4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol |
1139-46-4 | 10mg |
$ 58.00 | 2023-09-08 | ||
| TRC | B585640-25mg |
4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol |
1139-46-4 | 25mg |
$ 115.00 | 2023-09-08 | ||
| TRC | B585640-100mg |
4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol |
1139-46-4 | 100mg |
$ 345.00 | 2023-09-08 | ||
| eNovation Chemicals LLC | Y1215875-1g |
4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol |
1139-46-4 | 95% | 1g |
$400 | 2024-06-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1225517-1g |
4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol |
1139-46-4 | 97% | 1g |
¥2667.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1225517-5g |
4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol |
1139-46-4 | 97% | 5g |
¥7464.00 | 2024-08-09 | |
| Cooke Chemical | BD0509645-250mg |
4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol |
1139-46-4 | 97% | 250mg |
RMB 537.60 | 2025-02-20 |
4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol Related Literature
-
1. Transformation of 4-tert-octylphenol by UV irradiation and by an H2O2/UV process in aqueous solutionPatrick Mazellier,Julie Leverd Photochem. Photobiol. Sci. 2003 2 946
1139-46-4 (4-(2,4,4-Trimethylpentan-2-yl)benzene-1,2-diol) Related Products
- 101787-90-0(1,2-Benzenediol, 4-[1-ethyl-2-(4-hydroxyphenyl)butyl]-)
- 79199-51-2(4-[4-(3,4-dihydroxyphenyl)hexan-3-yl]benzene-1,2-diol)
- 82382-19-2(1,2-Benzenediol, 4-(1-ethyl-2-(4-hydroxyphenyl)butyl)-, (R*,S*)-)
- 60623-40-7(1,2-Benzenediol, 4-(1-butyl-1-methylpentyl)-)
- 162131-23-9(1,2-Benzenediol,4-(1-methylhexyl)-)
- 100186-17-2(1,2-Benzenediol,4-(1,1-dimethylpentyl)-)
- 52999-12-9(1,2-Benzenediol, 4-(1-decyl-1-methylundecyl)-)
- 60217-83-6(1,2-Benzenediol, 4-(1-methyl-1-octylnonyl)-)
- 60623-42-9(1,2-Benzenediol, 4-(1-dodecyl-1-methyltridecyl)-)
- 60623-41-8(1,2-Benzenediol, 4-(1-hexyl-1-methylheptyl)-)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk